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Compound of Interest

Compound Name: Borotungstic acid

Cat. No.: B073842

In-Depth Technical Guide: Borotungstic Acid

This guide provides comprehensive technical information on borotungstic acid, focusing on its
CAS number, safety data, experimental protocols, and safe handling procedures, tailored for
researchers, scientists, and drug development professionals.

Borotungstic Acid CAS Number

The CAS (Chemical Abstracts Service) Registry Number for borotungstic acid is 12207-71-9.

Safety Data Sheet (SDS)

A specific and comprehensive Safety Data Sheet (SDS) for borotungstic acid (HsBW12040) is
not readily available in the public domain. The information presented below is compiled from
the SDS of related and constituent compounds, primarily Phosphotungstic Acid and Boric Acid.
Therefore, this information should be used as a guideline with the understanding that it is an
approximation of the hazards associated with borotungstic acid.

Physical and Chemical Properties
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Property Value Source Compound
Appearance White to off-white solid Phosphotungstic Acid
Odor Odorless Phosphotungstic Acid
Molecular Formula HsBW12040 Borotungstic Acid

Solubility Soluble in water Phosphotungstic Acid

Health Hazard Information
Precautionary

Hazard Description Source Compound
Measures

Do not ingest. Seek
Acute Oral Toxicity Harmful if swallowed. immediate medical Phosphotungstic Acid

attention if swallowed.

Wear protective

Skin Causes severe skin gloves and clothing.

] o Phosphotungstic Acid
Corrosion/Irritation burns. Wash thoroughly after
handling.
Serious Eye Causes serious eye Wear eye and face ] )
o ] Phosphotungstic Acid
Damage/Irritation damage. protection.
Obtain special
_ o May damage fertility instructions before , _
Reproductive Toxicity ) ) Boric Acid
or the unborn child. use. Avoid exposure

during pregnancy.

Fire and Explosion Hazard Data
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L. Extinguishing
Hazard Description Medi Source Compound
edia

Use extinguishing
o Not flammable or _ _ o
Flammability ) media appropriate for Boric Acid
combustible. o
the surrounding fire.

May produce toxic

fumes of tungsten _
Hazardous ) Wear self-contained
) oxides and boron ) Inferred
Combustion Products ) ] breathing apparatus.
oxides under fire

conditions.

Experimental Protocol: Homogeneous Catalyst in
Esterification

Borotungstic acid has been demonstrated as an effective homogeneous catalyst in the
esterification of free fatty acids for biodiesel production. The following is a general protocol

based on such studies[1].

Objective: To catalyze the esterification of a free fatty acid (e.g., oleic acid) with methanol to

produce biodiesel (methyl oleate).

Materials:

e Borotungstic acid (HsBW12040)

e Oleic acid

e Methanol

¢ Reaction vessel (e.g., round-bottom flask) with a reflux condenser
o Heating mantle with magnetic stirrer

e Separatory funnel

« Rotary evaporator
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Procedure:

e Reaction Setup: In a clean, dry round-bottom flask, add the desired amount of oleic acid and
methanol. The molar ratio of methanol to oleic acid is a key parameter and should be
optimized (e.g., 40:1).

o Catalyst Addition: Add the calculated amount of borotungstic acid to the reaction mixture.
The catalyst loading is typically a small percentage of the weight of the oleic acid (e.g., 1-5
wit%).

o Reaction: Place the flask in a heating mantle on a magnetic stirrer. Attach a reflux condenser
and heat the mixture to the desired reaction temperature (e.g., 65°C) with constant stirring.

o Monitoring: The reaction progress can be monitored by taking aliquots at different time
intervals and analyzing the conversion of oleic acid using techniques like titration or
chromatography.

e Product Separation: After the reaction is complete (e.qg., after 2-8 hours), cool the mixture to
room temperature. Transfer the mixture to a separatory funnel. The biodiesel (upper layer)
will separate from the glycerol and catalyst-containing methanol/water layer (lower layer).

 Purification: Separate the biodiesel layer. Wash it with warm water to remove any residual
catalyst, methanol, and glycerol. Dry the biodiesel over an anhydrous drying agent (e.qg.,
sodium sulfate).

» Solvent Removal: Remove any remaining volatile components using a rotary evaporator to
obtain the purified biodiesel.

Mandatory Visualization

The following diagram illustrates a safe workflow for handling strong acids like borotungstic
acid in a laboratory setting.
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Handling & Use

Ensure Spill Kit is Accessible

Dispense Acid Carefully

Add Acid to Water (Never Water to Acid)

Store in a Cool, Dry, Designated Area
Away from Incompatibles

Dispose of Waste in Labeled,
Compatible Containers

Preparation

Review Safety Data Sheet (SDS)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Fume Hood

Click to download full resolution via product page

Safe handling workflow for strong acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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